![molecular formula C21H24O6 B1251130 11-Gorgiacerol](/img/structure/B1251130.png)
11-Gorgiacerol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
11-Gorgiacerol is a natural product found in Antillogorgia acerosa with data available.
Scientific Research Applications
Synthesis and Configurational Reassignment
- The stereospecific photochemical ring contraction was a key step in the total synthesis of 11-gorgiacerol and its 11-epimer. This allowed for the correction of configurations previously misassigned in the literature and led to the creation of novel pseudopteranyl derivatives (Weinstabl, Gaich, & Mulzer, 2012).
Advances in Radiotracer Synthesis
- Carbon-11, a valuable radionuclide in PET imaging, has advanced the field of radiotracer synthesis, significantly impacting the evaluation and diagnosis of diseases. The synthesis challenges associated with carbon-11, due to its short half-life, have led to novel methodologies, with potential applications in this compound-related research (Allard, Fouquet, James, & Szlosek-Pinaud, 2008).
Palladium(II)-Mediated Oxidative Carbonylation
- The synthesis of 11C-labelled ureas via palladium(II)-mediated oxidative carbonylation is significant for PET imaging. This technique's application in synthesizing 11C-labelled compounds like this compound can be explored for various biological studies (Roslin, Brandt, Nordeman, Larhed, Odell, & Eriksson, 2017).
Research Applications in Cancer Diagnosis
- The research on C-11 radiochemistry, particularly in cancer imaging applications, highlights the use of carbon-11 in diagnosing and monitoring cancer. This can provide a framework for studying this compound's potential role in cancer research (Tu & Mach, 2010).
Gene Ontology and Proteomics
- Advances in the Gene Ontology knowledgebase offer insights into the functions of genes and gene products, which can be applied to the study of uncharacterized proteins like this compound. This approach can be pivotal in understanding the biological role of this compound in various cellular processes (The Gene Ontology Consortium, 2016; Carbon et al., 2017).
properties
Molecular Formula |
C21H24O6 |
---|---|
Molecular Weight |
372.4 g/mol |
IUPAC Name |
methyl (2R,3R,7R,9R)-7-hydroxy-5-oxo-2,9-bis(prop-1-en-2-yl)-4,14-dioxatricyclo[9.2.1.13,6]pentadeca-1(13),6(15),11-triene-12-carboxylate |
InChI |
InChI=1S/C21H24O6/c1-10(2)12-6-15(22)13-8-18(27-21(13)24)19(11(3)4)17-9-14(20(23)25-5)16(7-12)26-17/h8-9,12,15,18-19,22H,1,3,6-7H2,2,4-5H3/t12-,15-,18-,19+/m1/s1 |
InChI Key |
MNRPADZXFBZZNX-SNTIZLKRSA-N |
Isomeric SMILES |
CC(=C)[C@@H]1C[C@H](C2=C[C@H]([C@H](C3=CC(=C(C1)O3)C(=O)OC)C(=C)C)OC2=O)O |
Canonical SMILES |
CC(=C)C1CC(C2=CC(C(C3=CC(=C(C1)O3)C(=O)OC)C(=C)C)OC2=O)O |
synonyms |
11-epigorgiacerol 11-gorgiacerol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.